Cas no 1803819-08-0 (2,4-Dichloro-3-(difluoromethoxy)phenylacetonitrile)
1803819-08-0 structure
Product Name:2,4-Dichloro-3-(difluoromethoxy)phenylacetonitrile
CAS No:1803819-08-0
MF:C9H5Cl2F2NO
MW:252.044907331467
CID:4705948
Update Time:2023-08-15
2,4-Dichloro-3-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 2,4-Dichloro-3-(difluoromethoxy)phenylacetonitrile
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- Inchi： 1S/C9H5Cl2F2NO/c10-6-2-1-5(3-4-14)7(11)8(6)15-9(12)13/h1-2,9H,3H2
- InChI Key： IGOPTOOETCAJSH-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1CC#N)Cl)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- Topological Polar Surface Area: 33
2,4-Dichloro-3-(difluoromethoxy)phenylacetonitrile Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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